Cas no 943145-91-3 (7,7-dimethyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine dihydrochloride)

7,7-Dimethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride is a heterocyclic compound featuring a pyrazolo[4,3-c]pyridine core with two methyl groups at the 7-position. The dihydrochloride salt form enhances its solubility and stability, making it suitable for synthetic and pharmacological applications. This compound is of interest in medicinal chemistry due to its potential as a building block for biologically active molecules, particularly in the development of kinase inhibitors or central nervous system (CNS) targeting agents. Its rigid bicyclic structure offers a versatile scaffold for further functionalization. The high purity and well-defined crystalline form ensure reproducibility in research and industrial processes.
7,7-dimethyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine dihydrochloride structure
943145-91-3 structure
Product Name:7,7-dimethyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine dihydrochloride
CAS No:943145-91-3
MF:C8H14ClN3
MW:187.669860363007
CID:4666612
PubChem ID:66722193
Update Time:2025-06-08

7,7-dimethyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 7,7-Dimethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride
    • 7,7-DIMETHYL-4,5,6,7-TETRAHYDRO-1H-PYRAZOLO[4,3-C]PYRIDINE DIHYDROCHLORID+
    • 7,7-dimethyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine dihydrochloride
    • Inchi: 1S/C8H13N3.ClH/c1-8(2)5-9-3-6-4-10-11-7(6)8;/h4,9H,3,5H2,1-2H3,(H,10,11);1H
    • InChI Key: GZEBVCQRCXEFKX-UHFFFAOYSA-N
    • SMILES: CC1(CNCC2C=NNC1=2)C.Cl

7,7-dimethyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine dihydrochloride Pricemore >>

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Additional information on 7,7-dimethyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine dihydrochloride

Professional Introduction to 7,7-dimethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride (CAS No. 943145-91-3)

7,7-dimethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its complex heterocyclic structure. This compound, identified by the CAS number 943145-91-3, has garnered attention due to its potential applications in medicinal chemistry and drug development. The pyrazolo[4,3-c]pyridine core is a fused heterocycle consisting of a pyrazole ring linked to a pyridine ring, which provides a unique scaffold for designing bioactive molecules.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various chemical and biological assays. The presence of two methyl groups at the 7-position of the pyrazolo[4,3-c]pyridine ring influences its electronic properties and reactivity, which are crucial for its interaction with biological targets. This structural feature has been exploited in the design of novel pharmacophores targeting specific enzymes and receptors.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazolo[4,3-c]pyridine derivatives. These compounds have shown promise in various preclinical studies due to their ability to modulate key biological pathways. For instance, research has indicated that derivatives of this scaffold can interact with enzymes involved in inflammation and oxidative stress, making them candidates for treating chronic inflammatory diseases and neurodegenerative disorders.

One of the most compelling aspects of 7,7-dimethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride is its versatility in chemical modification. The heterocyclic core can be further functionalized to introduce additional pharmacophoric elements or to optimize pharmacokinetic properties. This flexibility has led to the synthesis of numerous analogs that exhibit enhanced binding affinity and selectivity towards therapeutic targets. Such modifications are critical for advancing these compounds from lead candidates to viable drug candidates.

The synthesis of 7,7-dimethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the dihydrochloride salt form at the end of the synthetic pathway is essential for ensuring the compound's stability and reactivity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to improve yield and purity. These advancements in synthetic methodology have made it possible to produce larger quantities of the compound for both research and commercial purposes.

From a biological perspective, the interactions between 7,7-dimethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride and biological targets are complex and multifaceted. The compound's ability to bind to specific enzymes and receptors is governed by its molecular geometry and electronic distribution. Structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating these interactions at an atomic level. This detailed understanding has guided the optimization of lead compounds into more effective therapeutic agents.

The potential therapeutic applications of 7,7-dimethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride are vast. Preclinical studies have demonstrated its efficacy in models of inflammation and pain management. Additionally,it has shown promise in inhibiting enzymes that are overexpressed in certain types of cancer. These findings have prompted further investigation into its clinical potential through phase I/II clinical trials. The results from these trials will provide valuable insights into its safety profile and therapeutic efficacy in human populations.

The development of new drugs is an iterative process that relies on a deep understanding of chemical biology and medicinal chemistry principles. 7,7-dimethyl-1Н,4Н,5Н,6Н,7Н-пиразоло[4,3-c]пиридин дихлорид (CAS No: 943145-91-3) exemplifies how structural modifications can lead to significant improvements in drug-like properties. By leveraging computational modeling tools and high-throughput screening techniques, researchers can rapidly identify promising derivatives for further optimization。 This combinatorial approach has accelerated the discovery pipeline for novel therapeutics based on this scaffold。

The future directions for research on 7,7-dimethyl-1Н,4Н,5Н,6Н,7Н-пиразоло[4,3-c]пиридин дихлорид (CAS No: 943145-91-3) are exciting и многогранные。 There is increasing interest in exploring its role as a scaffold for antiviral и anticancer agents。 Additionally, researchers are investigating how modifications to the heterocyclic core can enhance bioavailability и reduce toxicity。 These efforts are driven by the need for more effective treatments for diseases that are currently difficult to manage with existing therapies。

In conclusion, 7,7-dimethyl-1Н,4Н,5Н،6Н,7Н-пиразоло[4،3-c]пиридин дихлорид (CAS No: 943145-91-3) is a versatile и promising compound with significant potential in pharmaceutical applications。 Its unique structural features и functional properties make it an attractive scaffold for designing novel therapeutics targeting various diseases。 As research continues to uncover new insights into its biology и chemistry، this compound is poised to play an important role in future drug development efforts。

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